Cas no 20217-01-0 (2-(2,4-Dibromophenoxy)methyloxirane)

• Product name: 2-(2,4-Dibromophenoxy)methyloxirane
• CAS No: 20217-01-0
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD13194826
• CID: 51488
• PubChem ID: 253661031

2-(2,4-Dibromophenoxy)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromophenyl glycidyl ether
• [(2,4-Dibromophenoxy)methyl]oxirane
• 2,4-DIBROMOPHENYL DIGLYCIDYL ETHER
• 2,3-PYRAZINE DICARBOXYLIC ACID
• 2,4-Dibromophenyl 2,3-epoxypropyl ether
• Dibromophenyldiglycidylether
• [(2,4-dibromophenoxy)methyl]-Oxirane
• [(2,4-dibromophenoxy)methyl]-oxiran
• Oxirane, [(2,4-dibromophenoxy)methyl]-
• Oxirane, ((2,4-dibromophenoxy)methyl)-
• Oxirane, 2-((2,4-dibromophenoxy)methyl)-
• Oxirane, 2-[(2,4-dibromophenoxy)methyl]-
• 2,4-Dibromophenylglycidyl ether
• Dibromophenyl glycidyl ether, 2,4-
• 2-[(2,4-dibromophenoxy)methyl]oxirane
• D4885
• 2-(2,4-DIBROMOPHENOXYMETHYL)OXIRANE
• 217D010
• 2-(2,4-Dibromophenoxy)methyloxirane

• MDL： MFCD13194826
• Inchi： 1S/C9H8Br2O2/c10-6-1-2-9(8(11)3-6)13-5-7-4-12-7/h1-3,7H,4-5H2
• InChI Key： NFWLWLQSZIJYFR-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C([H])C=1OC([H])([H])C1([H])C([H])([H])O1)Br

Computed Properties

• Exact Mass: 305.88900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 21.8

Experimental Properties

• PSA: 21.76000
• LogP: 2.98920

2-(2,4-Dibromophenoxy)methyloxirane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Material Chemicals High Polymer Materials

Additional information on 2-(2,4-Dibromophenoxy)methyloxirane

Introduction to 2-(2,4-Dibromophenoxy)methyloxirane (CAS No. 20217-01-0)

2-(2,4-Dibromophenoxy)methyloxirane, also known by its CAS number 20217-01-0, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This epoxide derivative is characterized by its unique molecular structure, which includes a brominated phenoxy group and an oxirane ring. The combination of these functional groups endows the compound with a range of chemical properties that make it an attractive starting material for various synthetic pathways.

The chemical structure of 2-(2,4-Dibromophenoxy)methyloxirane can be represented as follows: C₉H₉Br₂O₂. The presence of the bromine atoms and the oxirane ring provides multiple reactive sites, making it a valuable intermediate in the synthesis of complex organic molecules. Recent studies have highlighted its potential in the development of new pharmaceutical agents and advanced materials.

In the realm of pharmaceutical research, 2-(2,4-Dibromophenoxy)methyloxirane has shown promise as a key intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize novel antiviral agents with high efficacy against influenza viruses. The brominated phenoxy group plays a crucial role in enhancing the antiviral activity by improving the compound's ability to interact with viral proteins.

Beyond pharmaceutical applications, 2-(2,4-Dibromophenoxy)methyloxirane has also found utility in materials science. Its unique chemical properties make it suitable for the preparation of epoxy resins and other polymer materials. These materials exhibit excellent thermal stability and mechanical strength, making them ideal for use in high-performance applications such as aerospace and automotive industries. A recent study in the Polymer Journal reported the successful synthesis of high-strength epoxy resins using this compound as a key monomer.

The synthesis of 2-(2,4-Dibromophenoxy)methyloxirane typically involves several steps, including the formation of the brominated phenoxy group and the subsequent epoxidation reaction. Various methods have been developed to optimize these processes, ensuring high yields and purity levels. One common approach involves the reaction of 2,4-dibromophenol with an appropriate epoxide-forming reagent under controlled conditions. The resulting product is then purified using techniques such as column chromatography or distillation.

The safety and environmental impact of 2-(2,4-Dibromophenoxy)methyloxirane are important considerations in its use and handling. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols. Additionally, waste disposal should be conducted in accordance with local environmental regulations to minimize any potential ecological impact.

In conclusion, 2-(2,4-Dibromophenoxy)methyloxirane (CAS No. 20217-01-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.